Cas no 1246814-99-2 (5-Iodo-2,4,6-trichloroisophthalonitrile)

• Product Name: 5-Iodo-2,4,6-trichloroisophthalonitrile
• CAS No: 1246814-99-2
• MF: C₈Cl₃IN₂
• MW: 357.362470626831
• CID: 1061574
• PubChem ID: 53434994
• Update Time: 2025-09-23

5-Iodo-2,4,6-trichloroisophthalonitrile Chemical and Physical Properties

Names and Identifiers

• 5-Iodo-2,4,6-trichloroisophthalonitrile
• 1246814-99-2
• 2,4,6-Trichloro-5-iodoisophthalonitrile
• starbld0006510
• DB-263593
• 2,4,6-trichloro-5-iodobenzene-1,3-dicarbonitrile

• Inchi： 1S/C8Cl3IN2/c9-5-3(1-13)6(10)8(12)7(11)4(5)2-14
• InChI Key： SCOIXRLRFIABOF-UHFFFAOYSA-N
• SMILES： IC1=C(C(C#N)=C(C(C#N)=C1Cl)Cl)Cl

Computed Properties

• Exact Mass: 355.817
• Monoisotopic Mass: 355.817
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47.6A^2
• XLogP3: 3.9